Cas no 2138272-52-1 (4-(3,5-dichlorophenyl)morpholin-3-one)

• Product Name: 4-(3,5-dichlorophenyl)morpholin-3-one
• CAS No: 2138272-52-1
• MF: C₁₀H₉Cl₂NO₂
• MW: 246.089960813522
• CID: 5938523
• PubChem ID: 165871641
• Update Time: 2025-06-09

4-(3,5-dichlorophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dichlorophenyl)morpholin-3-one
• EN300-1086076
• 2138272-52-1

• Inchi： 1S/C10H9Cl2NO2/c11-7-3-8(12)5-9(4-7)13-1-2-15-6-10(13)14/h3-5H,1-2,6H2
• InChI Key： SLSQGTLEQZTJCU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C(COCC1)=O)Cl

Computed Properties

• Exact Mass: 245.0010339g/mol
• Monoisotopic Mass: 245.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(3,5-dichlorophenyl)morpholin-3-one

Comprehensive Overview of 4-(3,5-dichlorophenyl)morpholin-3-one (CAS No. 2138272-52-1): Properties, Applications, and Industry Insights

4-(3,5-dichlorophenyl)morpholin-3-one (CAS No. 2138272-52-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This morpholinone derivative contains a dichlorophenyl group, which contributes to its potential bioactivity. Researchers are increasingly interested in this compound as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular structure combines a morpholin-3-one core with a 3,5-dichlorophenyl substituent, creating a versatile scaffold for medicinal chemistry applications. Recent studies suggest that derivatives of 4-(3,5-dichlorophenyl)morpholin-3-one may exhibit promising biological activities, including potential anti-inflammatory and anticancer properties. The presence of chlorine atoms enhances the compound's lipophilicity, potentially improving cell membrane permeability in drug candidates.

In the context of current research trends, CAS 2138272-52-1 aligns with growing interest in heterocyclic compounds for therapeutic development. The pharmaceutical industry is actively exploring morpholine derivatives due to their favorable pharmacokinetic properties. This compound's dichlorophenyl morpholinone structure makes it particularly valuable for structure-activity relationship (SAR) studies in drug design programs.

From a synthetic chemistry perspective, 4-(3,5-dichlorophenyl)-3-morpholinone serves as an important intermediate in organic synthesis. Its preparation typically involves the reaction of appropriate dichlorophenyl precursors with morpholine derivatives under controlled conditions. The compound's purity and stability are crucial factors for research applications, with HPLC and NMR being standard characterization techniques.

Environmental and safety considerations for handling 2138272-52-1 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Storage should be in a cool, dry place away from incompatible materials.

The commercial availability of 4-(3,5-dichlorophenyl)morpholin-3-one has increased in recent years to meet growing research demand. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing varies based on purity (typically 95-98%) and order volume, with custom synthesis options available for modified derivatives.

Analytical data for CAS 2138272-52-1 generally includes: molecular formula C₁₀H₉Cl₂NO₂, molecular weight 246.09 g/mol, and characteristic spectral properties. The compound typically appears as a white to off-white crystalline powder with defined melting point ranges. Solubility studies show moderate solubility in common organic solvents like DMSO, methanol, and dichloromethane, but limited water solubility.

Future research directions for 3,5-dichlorophenyl morpholinone derivatives may explore their potential in addressing antimicrobial resistance (AMR), a critical global health challenge. The structural features of this compound class suggest possible applications in developing novel antibiotics or adjuvants to enhance existing antimicrobial therapies. Additionally, computational chemistry approaches are being applied to predict and optimize the biological activity of related structures.

In the agrochemical sector, analogs of 4-(3,5-dichlorophenyl)morpholin-3-one are being investigated for plant protection applications. The dichlorophenyl moiety is known to contribute to fungicidal activity in other compound classes, making this an area of active patent activity. Researchers are particularly interested in developing environmentally benign derivatives with targeted modes of action.

For laboratories working with 2138272-52-1, proper documentation and regulatory compliance are essential. While not currently controlled under major chemical regulations, maintaining accurate records of usage supports responsible research practices. The compound's stability under various conditions (pH, temperature, light exposure) should be verified for specific applications.

The intellectual property landscape surrounding dichlorophenyl morpholin-3-one compounds shows increasing patent activity, particularly in pharmaceutical applications. Several recent patents disclose similar structures as intermediates or active ingredients, highlighting the commercial potential of this chemical space. Freedom-to-operate analyses are recommended before developing commercial products based on this scaffold.

Quality control protocols for 4-(3,5-dichlorophenyl)morpholin-3-one typically include identity confirmation (FTIR, NMR), purity assessment (HPLC, GC), and residual solvent analysis. Batch-to-batch consistency is particularly important for biological screening programs where impurity profiles might affect activity results. Advanced analytical techniques like LC-MS may be employed for comprehensive characterization.

From a market perspective, demand for specialized intermediates like CAS 2138272-52-1 continues to grow with the expansion of contract research organizations (CROs) and drug discovery outsourcing. The compound represents part of a broader trend toward fragment-based drug design, where small molecular building blocks are used to construct more complex bioactive molecules.

Environmental fate studies of 3,5-dichlorophenyl morpholinone derivatives are becoming increasingly important as part of green chemistry initiatives. While specific data on this compound may be limited, researchers are developing predictive models to assess biodegradation potential and ecotoxicity of similar structures early in the development process.

In summary, 4-(3,5-dichlorophenyl)morpholin-3-one (CAS No. 2138272-52-1) represents an important research chemical with diverse potential applications in life sciences. Its unique structural features combine elements known to confer biological activity with synthetic versatility, making it valuable for medicinal chemistry and materials science. As research into morpholine derivatives continues to expand, this compound is likely to play a significant role in the development of new therapeutic and agrochemical solutions.